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Compound of Interest

Compound Name: 2-Methyl-4-nitroanisole

CAS No.: 50741-92-9

Cat. No.: B018480

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 2-Methyl-4-nitroanisole
(CAS No: 50741-92-9), a key aromatic intermediate in various chemical syntheses. As

experimental spectra for this specific compound are not readily available in public databases,

this document leverages high-quality predicted data and first-principle spectroscopic theory to

provide a robust analytical framework for researchers, scientists, and drug development

professionals. Our focus is on the causality behind spectral features, ensuring a deep

understanding of the molecule's structure-property relationships.

Molecular Structure and Spectroscopic Overview
2-Methyl-4-nitroanisole, with a molecular formula of C₈H₉NO₃ and a molecular weight of

167.16 g/mol , possesses a unique substitution pattern on the benzene ring. An electron-

donating methoxy group (-OCH₃) and a weakly electron-donating methyl group (-CH₃) are

positioned ortho to each other, while a strongly electron-withdrawing nitro group (-NO₂) is

located para to the methyl group. This electronic arrangement dictates the molecule's chemical

reactivity and creates a distinct spectroscopic fingerprint, which we will dissect using Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).
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Caption: Structure of 2-Methyl-4-nitroanisole (C₈H₉NO₃).

Carbon-13 (¹³C) NMR Spectroscopy
The ¹³C NMR spectrum provides a direct count of the non-equivalent carbon environments in

the molecule. Due to the lack of symmetry, all eight carbon atoms in 2-Methyl-4-nitroanisole
are chemically distinct and are expected to produce eight unique signals.

Predicted ¹³C NMR Data
The following chemical shifts are predicted, offering a reliable reference for structural

confirmation.
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Chemical Shift (δ) ppm Carbon Assignment
Rationale for Chemical
Shift

~16.5 -CH₃ (ring)

The aliphatic methyl carbon is

shielded, appearing in the

typical upfield region for alkyl

groups.

~56.0 -OCH₃

The methoxy carbon is

deshielded by the attached

electronegative oxygen atom,

placing it significantly

downfield compared to the

ring's methyl group.

~108.0 C-6

This carbon is ortho to the

strongly electron-donating -

OCH₃ group, causing

significant shielding (upfield

shift) due to resonance effects.

~124.0 C-5

Positioned meta to the

electron-donating -OCH₃ and

ortho to the electron-

withdrawing -NO₂ group, its

chemical shift is influenced by

a combination of deshielding

effects.

~126.0 C-3

Located meta to both the -

OCH₃ and -NO₂ groups, its

electronic environment is

moderately deshielded.

~134.0 C-2

This is the carbon bearing the

methyl group. Its shift reflects

the substitution and its position

ortho to the methoxy group.

~141.0 C-4 Attached to the strongly

electron-withdrawing nitro
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group, this carbon is

significantly deshielded

(downfield shift).

~156.0 C-1

Attached to the electronegative

oxygen of the methoxy group,

this carbon experiences the

most deshielding among the

aromatic carbons, placing it

furthest downfield.[1][2]

Data sourced from predicted values on SpectraBase.[3]

Experimental Protocol: Acquiring a ¹³C NMR Spectrum
A self-validating protocol ensures reproducibility and accuracy.

Caption: Workflow for ¹³C NMR data acquisition and processing.

Proton (¹H) NMR Spectroscopy
The ¹H NMR spectrum reveals information about the electronic environment and connectivity of

hydrogen atoms. For 2-Methyl-4-nitroanisole, we expect distinct signals for the three aromatic

protons and the two methyl groups.

Expected ¹H NMR Data
Based on established substituent effects, the following proton signals are anticipated.
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Expected Shift
(δ) ppm

Multiplicity Integration
Proton
Assignment

Rationale for
Chemical Shift
and Splitting

~2.3 - 2.5 Singlet (s) 3H -CH₃ (ring)

The methyl

protons are

attached to the

aromatic ring and

appear as a

singlet in a

typical alkyl-

aromatic region.

~3.9 - 4.0 Singlet (s) 3H -OCH₃

The methoxy

protons are

deshielded by

the adjacent

oxygen atom,

shifting them

downfield relative

to the other

methyl group.

They appear as

a singlet as there

are no adjacent

protons.
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~6.9 - 7.1 Doublet (d) 1H H-6

This proton is

ortho to the

strongly electron-

donating

methoxy group,

which shields it

and shifts it

significantly

upfield. It is split

into a doublet by

the adjacent H-5

proton.[4]

~8.0 - 8.2
Doublet of

doublets (dd)
1H H-5

This proton is

ortho to the

strongly electron-

withdrawing nitro

group, causing

significant

deshielding and

a downfield shift.

It is split by both

H-6 (ortho

coupling) and H-

3 (meta

coupling).

~8.2 - 8.4 Doublet (d) 1H H-3 This proton is

adjacent to the

nitro group,

resulting in

strong

deshielding and

the most

downfield

chemical shift

among the

aromatic protons.
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It shows small

meta coupling to

H-5, appearing

as a narrow

doublet.[5]

Experimental Protocol: Acquiring a ¹H NMR Spectrum
The protocol is similar to that for ¹³C NMR but is optimized for the proton nucleus. Key

differences include a smaller spectral width (~12 ppm), a shorter acquisition time, and

significantly fewer scans (e.g., 8-16) due to the high sensitivity of the ¹H nucleus.

Infrared (IR) Spectroscopy
IR spectroscopy is an invaluable tool for identifying the functional groups present in a molecule.

The spectrum of 2-Methyl-4-nitroanisole is dominated by characteristic absorptions from the

nitro group, the aromatic ether linkage, and the substituted benzene ring.

Expected Characteristic IR Absorptions
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Wavenumber
(cm⁻¹)

Intensity
Functional Group
Assignment

Vibrational Mode

~3100 - 3000 Medium Aromatic C-H C-H Stretch

~2950 - 2850 Medium Aliphatic C-H (-CH₃)
C-H Asymmetric &

Symmetric Stretch

~1530 - 1500 Strong Aromatic Nitro (-NO₂)

Asymmetric N-O

Stretch. This is a

highly characteristic

and intense band,

providing strong

evidence for the nitro

group.[6][7][8][9]

~1600 & ~1475 Medium Aromatic C=C
Ring Skeletal

Vibrations

~1350 - 1330 Strong Aromatic Nitro (-NO₂)

Symmetric N-O

Stretch. This second

strong band, in

conjunction with the

asymmetric stretch,

forms a definitive

signature for the nitro

functionality.[6][7][8][9]

~1270 - 1230 Strong Aryl-O Stretch (Ether)

Asymmetric C-O-C

Stretch. The

conjugation with the

aromatic ring

influences this

vibration.

~1050 - 1010 Medium O-Alkyl Stretch (Ether)
Symmetric C-O-C

Stretch

~850 - 800 Strong C-H Out-of-Plane

Bend

Bending vibration

indicative of the 1,2,4-
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trisubstituted benzene

ring pattern.

Experimental Protocol: Acquiring an FT-IR Spectrum
(ATR Method)
The Attenuated Total Reflectance (ATR) method is a modern, rapid technique that requires

minimal sample preparation.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a solvent-moistened swab (e.g., isopropanol) and performing a background

scan.

Sample Application: Place a small amount of the solid 2-Methyl-4-nitroanisole powder

directly onto the ATR crystal.

Pressure Application: Lower the press arm to apply consistent pressure, ensuring intimate

contact between the sample and the crystal.

Data Collection: Collect the spectrum. Typically, 16-32 scans are co-added at a resolution of

4 cm⁻¹ to produce a high-quality spectrum.

Data Processing: The resulting spectrum is automatically ratioed against the background

scan to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information on the molecular weight

and structural fragments of a compound. The fragmentation of 2-Methyl-4-nitroanisole is

driven by the stability of the resulting cations and neutral losses, guided by the functional

groups present.

Expected Mass Spectrometry Fragmentation Pattern
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m/z Value
Proposed
Fragment Ion

Identity of Lost
Neutral Fragment

Plausibility of
Fragmentation

167 [C₈H₉NO₃]⁺• -

Molecular Ion (M⁺•).

Its presence confirms

the molecular weight

of the compound.

152 [C₇H₆NO₃]⁺ •CH₃

Loss of the methyl

radical from the

methoxy group is a

common pathway for

anisoles.

137 [C₈H₉O]⁺ •NO

Loss of a nitro radical

(•NO) is a

characteristic

fragmentation

pathway for

nitroaromatic

compounds.[10]

121 [C₈H₉O]⁺ •NO₂

Loss of the entire nitro

group as a neutral

molecule is a primary

and highly favorable

fragmentation

pathway, often leading

to a significant peak.

[10]

106 [C₇H₆O]⁺• •CH₃ from [M-NO₂]⁺

Subsequent loss of a

methyl radical from

the [M-NO₂]⁺

fragment.

92 [C₆H₄O]⁺• •CHO from [M-NO₂]⁺ A rearrangement

followed by the loss of

a formyl radical

(•CHO) from the [M-
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NO₂]⁺ ion is a known

pathway for anisole-

type fragments.

77 [C₆H₅]⁺ C₂H₂O from [M-NO₂]⁺

Loss of ketene from

an intermediate,

leading to the stable

phenyl cation.

Proposed Fragmentation Pathway

[M]⁺•
m/z 167

[M - NO₂]⁺
m/z 121

- •NO₂

[M - NO]⁺
m/z 137

- •NO

[M - CH₃]⁺
m/z 152

- •CH₃

[C₇H₆O]⁺•
m/z 106- •CH₃

[C₆H₄O]⁺•
m/z 92

- •CHO

[C₆H₅]⁺
m/z 77

- •CH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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